In this study, the advection–dispersion equation with decay is numerically solved by the finite difference-based method of lines (FD-MOL) to simulate groundwater radionuclide transport. Finite difference orders of 1,2,…,8 are used for spatial approximation, while the linearly implicit Euler scheme is employed adaptively for temporal discretization. Four different problems are investigated, and results show that FD-MOL provides accurate and stable numerical solutions. Coarse temporal grids can be utilized implicitly, for instance, a maximum step of 1000 years with 400 spatial nodes yields RMS errors of 7.508 × 10−6, 7.395 × 10−5 and 7.705 × 10−6 in \({}_{92}^{234} \text{U},\,{}_{90}^{230} \text{Th}\) and \({}_{88}^{226} \text{Ra}\) normalized concentrations, respectively, for the decay chain problem.

According to the difficult problem of disposal and recovery of uranium-containing waste slag, the leaching experiment was conducted by using the secondary countercurrent leaching process. The results showed that under conditions particle size of 1 mm, reaction time of 120 min, leaching temperature of 90 °C, nitric acid concentration of 429 g/L, liquid–solid ratio of 2.2:1, hydrogen peroxide dosage of 30 mL/L in primary leaching, then the temperature was switched to 130 °C during the secondary leaching. The leaching rate of uranium in alkali slag was 99.73% and the content of the uranium in insoluble slag was 0.788%.

Fe and FeCo metal powders were produced using the pulsed wire evaporation process. The surfaces of Fe and FeCo metal powders were stabilized at room temperature by a thin oxide layer formed through passivation. Fe@GO and FeCo@GO, which are graphene oxide (GO) coated Fe and FeCo metal powders, were synthesized using a self-adhesion behavior. TEM analysis showed that the GO layer was around 6–8 nm thick and the passivation layer was thicker for Fe compared to FeCo. At 50 MHz, Fe@GO had µ′ = 6.84, µ″ = 0.17, and tangent loss of 0.025; FeCo@GO had µ′ = 9.64, µ″ = 0.14, and tangent loss of 0.014.

The \(\mathrm{time}\) \(\mathrm{variation}\) of \(\mathrm{radon}\) \(\mathrm{indoor}\) \(\mathrm{concentration}\) is studied using a \(\mathrm{semi}\) \(\mathrm{empirical}\) \(\mathrm{model}\). The \(\mathrm{mass}\) \(\mathrm{balance}\) formula for \(\mathrm{radon}\) \(\mathrm{indoors}\) is applied to put a descriptive equation that considers every \(\mathrm{source}\) of the \(\mathrm{radon}\). The \(\mathrm{resultant}\) equation is solved analytically with imposing a number of approximate forms that are justified by their \(\mathrm{empirical}\) background. The \(\mathrm{model}\)’s \(\mathrm{parameters}\) are fitted to some \(\mathrm{experimental}\) \(\mathrm{radon}\) \(\mathrm{indoor}\) \(\mathrm{concentration}\) data to estimate a set of descriptive figures for \(\mathrm{radon}\) entry to \(\mathrm{indoors}\) from the \(\mathrm{wall}\) s and \(\mathrm{ground}\) of a \(\mathrm{room}\). The current study focuses on applying the \(\mathrm{model}\) on a short period of \(\mathrm{time}\). The \(\mathrm{model}\) is successful and provides a good description for the data, with further prediction of the possibility of having an unrecognized \(\mathrm{source}\) of \(\mathrm{radon}\).

Biomass transformation is considered as a green, economical and sustainable strategy in the field of wastewater treatment. Herein, we demonstrate a novel amino-reinforced phosphorylated biochar by the modified phosphoric acid (H3PO4)/urea/N,N-dimethylformamide method for highly effective U(VI) capture. The introduction of urea provides new amino sites on the surface of carbon and plays a decisive role in the phosphorylation modification of biochar. The adsorption process of the amino-reinforced phosphorylated biochar presents pseudo-second-order kinetics, and the maximum adsorption capacity calculated by Langmuir isotherm model can reach 150.38 mg g−1. Moreover, the adsorbent still maintains an excellent removal efficiency after four adsorption–desorption recycles and shows superior selectivity. Structural analysis results after adsorption demonstrate that the adsorption performance of phosphorylated carbon is predominantly attributed to the chelating and electrostatic interaction.

The aim of our work was to develop a generally applicable liquid chromatographic method for the determination of the residue free 68Ga3+ content of labeling reaction mixtures, in order to facilitate comparative labeling experiments in the early stages of chelator development. We achieved the retention of free 68Ga3+ on a mixed mode cation exchanger HPLC column with a gradient program, which allowed the separation from the non-retained complexes. The effects of reaction conditions (time, temperature) and the application of non-coordinating buffers were examined. Furthermore, recovery of free 68Ga3+ and these complexes were investigated, values of which were 94.9–97.4% and 87.4–99.6%.

Soil covering method is commonly used in uranium tailings pond beach management, but the material used and environmental factors can affect long-term safety and stability. The study tested CaCl2 solution concentrations for desiccation crack development and radon retardation in red clay. Four red clay radon shielding layer specimens with varying solution concentrations underwent drying tests. Results showed that soil mineral composition remained unchanged and the crack rate decreased with increased CaCl2 solution concentration; the best radon retardation effect is achieved by mixing CaCl2 solution with 3% concentration. These findings can guide effective radon treatment on uranium tailing pond beach surfaces.

An instrumental neutron activation analysis method in conjunction with Compton suppression spectrometry was developed for the simultaneous determination of nanogram levels of Cl, Br and I in salmon muscle and skin. Several non-chlorinated solvent systems were evaluated for the extraction of lipids containing organohalogens and an acetone-hexane (1:1) system was selected because it gave the highest extraction efficiency with least contamination. An extensive quality assurance program was designed. Lipid fractionation procedures were developed using size exclusion, solid phase extraction and thin layer chromatography followed by characterization using 1H, 13C and 31P nuclear magnetic resonance and mass spectrometry. Results show that both muscle and skin had high levels of triacylglycerols.

The activity concentrations of 226Ra, 232Th and 40K were determined in 43 soil samples collected from 0 to 10 cm and 10 to 50 cm depths of Niška Banja region, Serbia, using a low background gamma spectroscopy with 3″ × 3″ NaI(Tl) scintillation detector. The mean absorbed dose rate of 0–10 cm and 10–50 cm depth soil were 66.1 and 60.4 nGy/h, respectively which was close to UNSCEAR worldwide value. The radium equivalent and annual effective dose effect were lower than the permissible level. Therefore, there is no significant radiological risk from the soil to residents living in this region.

Platinum compounds are the main chemotherapeutic agents used in cancer treatment. 195mPt is a promising theranostic radionuclide for targeted radionuclide therapy. This study presents 195mPt production through neutron activation of natural Platinum target in Tehran Research Reactor. Theoretical production yield of 195mPt was calculated through simultaneous solution of differential equations of decay chains, and also simulation with MCNPX. Theoretical results were compared with experimental values. Moreover, liquid–liquid extraction using ethyl acetate was used for chemical separation. The results showed a good agreement between the experimental and theoretical values. In addition, high separation efficiency (> 99%) was achieved via solvent extraction separation.